Cas no 2172002-70-7 (2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid)

• Product Name: 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid
• CAS No: 2172002-70-7
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6258512
• PubChem ID: 165579114
• Update Time: 2025-11-06

2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid
• 2-{N-ethyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}acetic acid
• 2172002-70-7
• EN300-1529032

• Inchi： 1S/C26H32N2O5/c1-4-28(15-25(30)31)24(29)13-18(17(2)3)14-27-26(32)33-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23H,4,13-16H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： FDRFGTZUXGQHHS-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N(CC(=O)O)CC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid

Introduction to 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic Acid (CAS No. 2172002-70-7)

2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid, identified by its CAS number 2172002-70-7, is a sophisticated compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its therapeutic applications. The structure of this molecule is characterized by its intricate arrangement of functional groups, which contributes to its unique chemical properties and reactivity.

The molecular formula of 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid underscores its complexity. It consists of a central acetic acid moiety linked to a long aliphatic chain, which is further modified by various substituents. Specifically, the presence of an N-ethtyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino group suggests that this compound may be used in peptide synthesis or as an intermediate in the development of more complex biomolecules. The 4-methylpentanamido group adds another layer of structural complexity, potentially influencing the compound's solubility and bioavailability.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid has been explored for its potential role in inhibiting specific enzymes or receptors that are implicated in conditions such as cancer, inflammation, and neurodegenerative disorders. The fluorenylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as it is commonly used in solid-phase peptide synthesis (SPPS), indicating that this compound could serve as a valuable building block for constructing larger peptides or proteins with therapeutic potential.

The synthesis of 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of protecting groups, such as the Fmoc moiety, is crucial in preventing unwanted side reactions and ensuring the integrity of the molecule during synthetic transformations. Advanced techniques in organic chemistry, including catalytic hydrogenation and protective group strategies, are employed to achieve the desired structure efficiently.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 2-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}acetic acid, with their complex and varied functional groups, offer a rich scaffold for medicinal chemists to explore. By modifying different parts of the molecule, researchers can fine-tune its biological activity, aiming to develop more effective and selective therapeutic agents. The fluorenylmethoxycarbonyl (Fmoc) group, in particular, provides a versatile handle for further derivatization, allowing for the creation of libraries of compounds that can be screened for activity against various biological targets.

The pharmacological profile of 2-{N-ethyl-3-({(9H-fluorenineyl)methoxycarbonyl}amino)methyl4-methylpentanamido}acetic acid is still under investigation, but preliminary data suggest that it may exhibit inhibitory effects on certain enzymes or receptors. For instance, it has been hypothesized that this compound could interfere with signaling pathways involved in cell proliferation or apoptosis, making it a potential candidate for anticancer therapy. Additionally, its ability to modulate inflammatory responses has been explored, suggesting possible applications in treating autoimmune diseases or chronic inflammatory conditions.

The chemical properties of this compound also make it an interesting candidate for use in material science applications. Its unique structure and reactivity could be exploited to develop new polymers or coatings with enhanced functionality. For example, the presence of both polar and non-polar regions in its molecular structure might make it suitable for creating amphiphilic materials that can self-assemble into ordered structures useful in drug delivery systems.

In conclusion, 2-{N-ethtyl3 - ({(9H-fluorenylmethoxycarbonyl}) amino) methyl - 4 - methylpentanarnid0 acetic acid (CAS No. 2172002707) is a multifaceted compound with significant potential in both pharmaceutical and material science research. Its complex structure and diverse functional groups make it a valuable tool for medicinal chemists seeking to develop new therapeutic agents. As research continues to uncover new applications for this molecule, its importance in advancing scientific knowledge and developing innovative solutions is likely to grow.